Baehpp
Baehpp
Brand Name:
Vulcanchem
CAS No.:
111790-41-1
VCID:
VC20869582
InChI:
InChI=1S/C21H29IN4O4S/c22-14-11-13(5-7-16(14)27)6-8-19(29)24-10-9-23-18(28)4-2-1-3-17-20-15(12-31-17)25-21(30)26-20/h5,7,11,15,17,20,27H,1-4,6,8-10,12H2,(H,23,28)(H,24,29)(H2,25,26,30)/t15-,17-,20-/m0/s1
SMILES:
C1C2C(C(S1)CCCCC(=O)NCCNC(=O)CCC3=CC(=C(C=C3)O)I)NC(=O)N2
Molecular Formula:
C21H29IN4O4S
Molecular Weight:
560.5 g/mol
Baehpp
CAS No.: 111790-41-1
Cat. No.: VC20869582
Molecular Formula: C21H29IN4O4S
Molecular Weight: 560.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 111790-41-1 |
|---|---|
| Molecular Formula | C21H29IN4O4S |
| Molecular Weight | 560.5 g/mol |
| IUPAC Name | 5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-[2-[3-(4-hydroxy-3-iodophenyl)propanoylamino]ethyl]pentanamide |
| Standard InChI | InChI=1S/C21H29IN4O4S/c22-14-11-13(5-7-16(14)27)6-8-19(29)24-10-9-23-18(28)4-2-1-3-17-20-15(12-31-17)25-21(30)26-20/h5,7,11,15,17,20,27H,1-4,6,8-10,12H2,(H,23,28)(H,24,29)(H2,25,26,30)/t15-,17-,20-/m0/s1 |
| Standard InChI Key | ODFFLADJFTXWGN-KNBMTAEXSA-N |
| Isomeric SMILES | C1[C@H]2[C@@H]([C@@H](S1)CCCCC(=O)NCCNC(=O)CCC3=CC(=C(C=C3)O)I)NC(=O)N2 |
| SMILES | C1C2C(C(S1)CCCCC(=O)NCCNC(=O)CCC3=CC(=C(C=C3)O)I)NC(=O)N2 |
| Canonical SMILES | C1C2C(C(S1)CCCCC(=O)NCCNC(=O)CCC3=CC(=C(C=C3)O)I)NC(=O)N2 |
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